5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-methyl-2-(4-methylphenyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H15NO2S/c1-4-17-14(16)12-10(3)18-13(15-12)11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3
• InChI Key: UGLBRENORBTAIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)C2=CC=C(C=C2)C)C
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

“5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C14H15NO2S. It is related to the compound “4-methyl-2-(p-tolyl)thiazole-5-carboxylic acid”, which has a molecular formula of C12H11NO2S and an average mass of 233.286 Da.

Synthesis Analysis

The synthesis of “5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester” can be achieved from “4-METHYL (THIOBENZAMIDE)” and "Ethyl 2-chloroacetoacetate". More detailed synthesis methods might be found in specific chemical literature.

Scientific Research Applications

Synthesis and Chemical Properties

5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester is involved in various chemical synthesis processes due to its reactive thiazole ring. The compound is used as an intermediate in the synthesis of diverse biologically active compounds. For instance, it has been synthesized from diethyl oxalate through nucleophilic substitution and chlorination, highlighting its role as a crucial intermediate in organic synthesis (Tu Yuanbiao et al., 2016). Additionally, thiazolecarboxylic acid derivatives, including similar compounds, are synthesized through acylation and methylation processes, further converted into various esters for different chemical studies (V. V. Dovlatyan et al., 2004).

Structural and Theoretical Studies

The molecular structure of related thiazole derivatives has been extensively studied, providing insights into their chemical behavior and potential applications in material science. For example, experimental and theoretical studies on the molecular structure of similar thiazole compounds shed light on their electronic properties, such as HOMO and LUMO energies, which are crucial for understanding their reactivity and potential use in electronic materials (Betul Acar et al., 2017).

Biological Activity

Thiazole derivatives, including those similar to 5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester, are explored for their antibacterial activity. The synthesis of 2-(4-methyl-1,3-thiazol-5-yl)ethyl esters of acridone carboxylic acids and the evaluation of their antibacterial activity highlight the potential of thiazole compounds in developing new antimicrobial agents (Yu. D. Markovich et al., 2014).

Pharmacological Research

Although excluding information related to drug use, dosage, and side effects, it's worth noting that thiazole derivatives are subject to pharmacological research for their potential therapeutic benefits. Studies on compounds like 5-Substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters reveal insights into their analgesic and anti-inflammatory activities, suggesting the broader pharmacological potential of thiazole-containing compounds (P. D. Gokulan et al., 2012).

Safety and Hazards

Specific safety and hazard information for “5-Methyl-2-p-tolyl-thiazole-4-carboxylic acid ethyl ester” is not provided in the search results. Safety data sheets (SDS) or material safety data sheets (MSDS) are typically used to communicate hazard information about chemical substances.